Cas no 2248341-84-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate
• CAS No: 2248341-84-4
• MF: C₁₈H₉FN₂O₅
• MW: 352.272867918015
• CID: 6447296
• PubChem ID: 165731190
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519598
• 2248341-84-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C18H9FN2O5/c19-11-7-5-10(6-8-11)15-14(20-9-25-15)18(24)26-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-9H
• InChI Key： TYRYZLBIAVUKPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=CO1

Computed Properties

• Exact Mass: 352.04954955g/mol
• Monoisotopic Mass: 352.04954955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 2248341-84-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 2248341-84-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione core with a 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of anti-inflammatory and antimicrobial agents.

One of the most frequently searched questions regarding this compound is its synthetic pathway and reactivity. The synthesis typically involves multi-step organic reactions, including condensation and cyclization steps, to achieve the desired heterocyclic framework. The presence of the fluorophenyl group enhances the compound's stability and bioavailability, which is a critical factor in drug design. Recent studies have also explored its structure-activity relationship (SAR), revealing insights into how modifications to the oxazole or isoindole rings could optimize biological activity.

In the context of current trends, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate has surged due to their applications in precision medicine and sustainable agriculture. Fluorination is a key strategy in modern chemistry to improve metabolic stability and target specificity. This aligns with the growing focus on green chemistry and eco-friendly synthesis, where researchers aim to minimize waste and reduce hazardous byproducts.

Another area of interest is the compound's potential role in catalysis and material science. Its electron-rich structure makes it a candidate for developing advanced organic semiconductors or ligands in transition metal catalysis. These applications are particularly relevant to industries focusing on renewable energy and electronic devices, where innovation in functional materials is paramount.

From a commercial perspective, CAS No. 2248341-84-4 is often sought after by suppliers and manufacturers specializing in high-purity intermediates. Quality control measures, such as HPLC and NMR analysis, are critical to ensure consistency in research and industrial applications. The compound's patent landscape is also a hot topic, as intellectual property rights play a pivotal role in its commercialization and therapeutic development.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)-1,3-oxazole-4-carboxylate represents a versatile and valuable chemical with broad implications across multiple scientific disciplines. Its study continues to evolve, driven by advancements in organic synthesis, drug discovery, and material innovation. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.